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An In-depth Technical Guide to 2-(4-Methylphenoxy)nicotinamide: Structure, Synthesis, and
Biological Context

Executive Summary

This technical guide provides a comprehensive overview of 2-(4-
Methylphenoxy)nicotinamide, a derivative of nicotinamide (Vitamin B3). As the parent
molecule is a cornerstone of cellular metabolism and DNA repair, its derivatives are of
significant interest in medicinal chemistry and drug development. This document elucidates the
core chemical identifiers, including the SMILES string and InChl key, presents a detailed
summary of its physicochemical properties, and proposes a representative synthetic pathway.
Furthermore, it contextualizes the molecule's potential biological significance by examining the
well-established roles of the nicotinamide core in critical cellular processes and discusses the
potential modulatory effects of the 4-methylphenoxy substituent. This guide is intended to serve
as a foundational resource for researchers investigating this compound and related structures.

Chemical Identity and Physicochemical Properties
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A precise understanding of a compound's structure and properties is fundamental to all
research and development endeavors. This section details the unique identifiers and key
physicochemical data for 2-(4-Methylphenoxy)nicotinamide.

Nomenclature and Core Identifiers

The systematic identification of 2-(4-Methylphenoxy)nicotinamide is established through
several standard chemical identifiers, which are summarized below.

Identifier Value Source

2-(4-
Chemical Name ( o ) [1]
Methylphenoxy)nicotinamide

CAS Number 175135-81-6 [1]
Molecular Formula C13H12N202 [1]
Molecular Weight 228.25 g/mol [1]

Foundational Chemical Descriptors: SMILES and InChl

For computational chemistry, database searching, and unambiguous structural representation,
the SMILES string and InChl identifiers are critical.

e SMILES (Simplified Molecular-Input Line-Entry System): Cclccc(ccl)Oc2ncccc2C(=0O)N

¢ InChl (International Chemical Identifier): INnChl=1S/C13H12N202/c1-9-4-6-10(7-5-9)17-13-
11(12(14)16)3-2-8-15-13/h2-8H,1H3,(H2,14,16)[1]

e InChl Key: UDPIXPRXGOYJKB-UHFFFAOYSA-N[1]

Physicochemical Data Summary

The known physical and chemical properties of the compound are crucial for experimental
design, including solvent selection and formulation development.
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Property Value Notes
Density 1.212 g/cm3 [1]

_ Based on related nicotinamide
Form Powder (predicted)

structures[2]

Predicted to have low agueous

Solubility solubility

The addition of the lipophilic 4-
methylphenoxy group is
expected to decrease water
solubility compared to the
highly soluble parent

nicotinamide[2][3].

Structural Visualization

A 2D rendering of the chemical structure provides an immediate visual reference for the

molecule's architecture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [SMILES string and InChl key for 2-(4-
Methylphenoxy)nicotinamide]. BenchChem, [2026]. [Online PDF]. Available at:
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methylphenoxy-nicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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